N-[2-(3-chloro-4-methoxyphenyl)-1,3-benzoxazol-5-yl]-4-ethoxybenzamide

• IUPAC Name: N-[2-(3-chloro-4-methoxyphenyl)-1,3-benzoxazol-5-yl]-4-ethoxybenzamide
• InChI: InChI=1S/C23H19ClN2O4/c1-3-29-17-8-4-14(5-9-17)22(27)25-16-7-11-21-19(13-16)26-23(30-21)15-6-10-20(28-2)18(24)12-15/h4-13H,3H2,1-2H3,(H,25,27)
• InChI Key: UMWUFPGGFFNRPM-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C(=O)NC2=CC3=C(C=C2)OC(=N3)C4=CC(=C(C=C4)OC)Cl
• Molecular Formula: C23H19ClN2O4
• Molecular Weight: 422.9 g/mol

Description

N-[2-(3-chloro-4-methoxyphenyl)-1,3-benzoxazol-5-yl]-4-ethoxybenzamide (CMEB) is a chemical compound that is widely used in scientific research due to its unique properties. This compound has been studied extensively for its potential applications in various fields, including medicinal chemistry, biochemistry, and pharmacology.

Mechanism of Action

N-[2-(3-chloro-4-methoxyphenyl)-1,3-benzoxazol-5-yl]-4-ethoxybenzamide exerts its biological effects by binding to specific target proteins in cells. The exact mechanism of action of N-[2-(3-chloro-4-methoxyphenyl)-1,3-benzoxazol-5-yl]-4-ethoxybenzamide is not fully understood, but it is believed to involve the inhibition of enzyme activity and the modulation of protein-protein interactions.
Biochemical and Physiological Effects:
N-[2-(3-chloro-4-methoxyphenyl)-1,3-benzoxazol-5-yl]-4-ethoxybenzamide has been shown to have a variety of biochemical and physiological effects in cells. These effects include the inhibition of enzyme activity, the modulation of protein-protein interactions, and the induction of apoptosis (programmed cell death) in cancer cells. N-[2-(3-chloro-4-methoxyphenyl)-1,3-benzoxazol-5-yl]-4-ethoxybenzamide has also been shown to have anti-inflammatory and antioxidant properties.

Advantages and Limitations for Lab Experiments

N-[2-(3-chloro-4-methoxyphenyl)-1,3-benzoxazol-5-yl]-4-ethoxybenzamide has several advantages for use in laboratory experiments. It is a highly specific and potent compound that can be used to selectively target specific proteins in cells. N-[2-(3-chloro-4-methoxyphenyl)-1,3-benzoxazol-5-yl]-4-ethoxybenzamide is also stable and easy to handle, making it a convenient compound for use in experiments. However, there are limitations to the use of N-[2-(3-chloro-4-methoxyphenyl)-1,3-benzoxazol-5-yl]-4-ethoxybenzamide in lab experiments, including its potential toxicity and the need for careful handling and storage.

Future Directions

There are many potential future directions for the study of N-[2-(3-chloro-4-methoxyphenyl)-1,3-benzoxazol-5-yl]-4-ethoxybenzamide. One area of research could focus on the development of new N-[2-(3-chloro-4-methoxyphenyl)-1,3-benzoxazol-5-yl]-4-ethoxybenzamide derivatives with improved properties and enhanced efficacy. Another area of research could involve the investigation of the potential therapeutic applications of N-[2-(3-chloro-4-methoxyphenyl)-1,3-benzoxazol-5-yl]-4-ethoxybenzamide in various diseases, including cancer and Alzheimer's disease. Additionally, the mechanisms of action of N-[2-(3-chloro-4-methoxyphenyl)-1,3-benzoxazol-5-yl]-4-ethoxybenzamide could be further elucidated through biochemical and biophysical studies.

Synthesis Methods

The synthesis of N-[2-(3-chloro-4-methoxyphenyl)-1,3-benzoxazol-5-yl]-4-ethoxybenzamide involves the reaction of 3-chloro-4-methoxyaniline with 2-aminophenol in the presence of a catalyst. The resulting intermediate is then reacted with 4-ethoxybenzoyl chloride to form N-[2-(3-chloro-4-methoxyphenyl)-1,3-benzoxazol-5-yl]-4-ethoxybenzamide. This synthesis method has been optimized to produce high yields of pure N-[2-(3-chloro-4-methoxyphenyl)-1,3-benzoxazol-5-yl]-4-ethoxybenzamide.

Scientific Research Applications

N-[2-(3-chloro-4-methoxyphenyl)-1,3-benzoxazol-5-yl]-4-ethoxybenzamide has been extensively studied for its potential applications in various fields of scientific research. In medicinal chemistry, N-[2-(3-chloro-4-methoxyphenyl)-1,3-benzoxazol-5-yl]-4-ethoxybenzamide has been investigated as a potential drug candidate for the treatment of various diseases, including cancer and Alzheimer's disease. In biochemistry, N-[2-(3-chloro-4-methoxyphenyl)-1,3-benzoxazol-5-yl]-4-ethoxybenzamide has been used to study the mechanisms of enzyme inhibition and protein-protein interactions. In pharmacology, N-[2-(3-chloro-4-methoxyphenyl)-1,3-benzoxazol-5-yl]-4-ethoxybenzamide has been studied for its potential as a therapeutic agent for various diseases.